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Compound of Interest

Compound Name: JNJ-40255293

Cat. No.: B1673068

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the stability and storage of INJ-40255293. The following
sections offer troubleshooting guides, frequently asked questions (FAQs), and detailed
protocols to ensure the integrity of the compound throughout your experiments.

Stability and Storage Conditions

Proper handling and storage of INJ-40255293 are critical to maintain its viability and ensure
reproducible experimental results. The compound is shipped as a solid powder at ambient
temperature and has shown stability for several weeks under these conditions, sufficient for
shipping and customs.[1] For longer-term storage, specific conditions should be met.

Data Presentation: Storage Recommendations
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Storage ]
Form Duration Notes
Temperature

i Store in a dry, dark
Solid Powder -20°C >2 years (long-term) )
environment.[1][2]

Days to weeks (short-  Store in a dry, dark

0-4°C _
term) environment.[1][2]
o Aliguot to avoid
Stock Solution (in
-80°C Up to 6 months repeated freeze-thaw
DMSO)
cycles.[2]
Aliquot to avoid
-20°C Up to 1 month repeated freeze-thaw
cycles.[2]
Days to weeks (short-  For immediate or
0-4°C

term) near-term use.[1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of INJ-40255293 in Dimethyl
Sulfoxide (DMSO).

o Materials:
o JNJ-40255293 solid powder (Molecular Weight: 402.45 g/mol )
o Anhydrous/high-purity DMSO
o Sterile microcentrifuge tubes or vials
o Calibrated pipettes
o Vortex mixer

o Ultrasonic bath (optional)
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e Procedure:

o Weighing: Accurately weigh the desired amount of INJ-40255293 powder. For example, to
prepare 1 mL of a 10 mM solution, weigh 4.02 mg of the compound.

o Dissolution: Add the appropriate volume of DMSO to the vial containing the JNJ-40255293
powder.

o Mixing: Vortex the solution thoroughly to facilitate dissolution. If necessary, use an
ultrasonic bath to ensure the compound is fully dissolved.[2]

o Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to
minimize freeze-thaw cycles. Store the aliquots at -20°C for up to one month or at -80°C

for up to six months.[2]
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Dissolution Issue?

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673068#nj-40255293-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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